Cas no 2172464-02-5 (5-cyclohexyl-1,3,2lambda6-dioxathiane-2,2-dione)

• Product Name: 5-cyclohexyl-1,3,2lambda6-dioxathiane-2,2-dione
• CAS No: 2172464-02-5
• MF: C₉H₁₆O₄S
• MW: 220.285942077637
• CID: 6452598
• PubChem ID: 165527730
• Update Time: 2025-11-06

5-cyclohexyl-1,3,2lambda6-dioxathiane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-1,3,2lambda6-dioxathiane-2,2-dione
• 2172464-02-5
• EN300-1459383

• Inchi： 1S/C9H16O4S/c10-14(11)12-6-9(7-13-14)8-4-2-1-3-5-8/h8-9H,1-7H2
• InChI Key： LNXRNOCFSBGWJH-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)OCC(CO1)C1CCCCC1

Computed Properties

• Exact Mass: 220.07693016g/mol
• Monoisotopic Mass: 220.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61Ų

Additional information on 5-cyclohexyl-1,3,2lambda6-dioxathiane-2,2-dione

5-Cyclohexyl-1,3,2λ⁶-dioxathiane-2,2-dione (CAS No. 2172464-02-5): A Comprehensive Technical Overview

In the realm of specialized organic compounds, 5-cyclohexyl-1,3,2λ⁶-dioxathiane-2,2-dione (CAS No. 2172464-02-5) stands out as a structurally unique and functionally versatile molecule. This compound, characterized by its dioxathiane core and cyclohexyl substituent, has garnered attention in pharmaceutical research, material science, and agrochemical applications. Its lambda-6 sulfur coordination and dione functionality make it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

The 5-cyclohexyl-1,3,2λ⁶-dioxathiane-2,2-dione is often discussed in the context of heterocyclic chemistry, where its six-membered dioxathiane ring offers stability and reactivity for further derivatization. Recent trends in green chemistry and sustainable synthesis have highlighted the potential of such compounds to replace traditional reagents with lower environmental impact. Researchers are particularly intrigued by its thermal stability and solubility profile, which are critical for industrial-scale applications.

One of the most frequently asked questions about CAS 2172464-02-5 revolves around its synthetic routes. The compound can be synthesized via cyclization reactions involving cyclohexyl derivatives and sulfur-containing precursors, often under controlled conditions to avoid side products. Its spectroscopic data (e.g., NMR, IR) are well-documented, aiding in purity verification—a key concern for laboratories focusing on high-precision formulations.

In the pharmaceutical sector, 5-cyclohexyl-1,3,2λ⁶-dioxathiane-2,2-dione is explored for its potential as a bioisostere or prodrug candidate. Its lipophilic cyclohexyl group may enhance membrane permeability, a hot topic in drug delivery optimization. Meanwhile, material scientists investigate its incorporation into polymeric matrices for controlled-release systems, aligning with the growing demand for smart materials.

From an SEO perspective, queries like "dioxathiane derivatives applications" or "CAS 2172464-02-5 synthesis protocol" reflect user interest in practical uses and methodologies. This compound’s non-toxic profile (under standard handling) and compatibility with catalytic processes further boost its relevance in eco-conscious research agendas. As industries pivot toward circular economy models, such molecules are likely to play pivotal roles in innovation pipelines.

In summary, 5-cyclohexyl-1,3,2λ⁶-dioxathiane-2,2-dione exemplifies the intersection of structural ingenuity and applied chemistry. Whether for advancing medicinal chemistry or pioneering sustainable materials, its multifaceted properties continue to inspire cutting-edge research. Future studies may uncover even broader utilities, solidifying its place in the pantheon of high-value specialty chemicals.